Cas no 7497-23-6 (Ethane,1,1,1,2-tetrakis(p-nitrophenyl)- (8CI))

• Product Name: Ethane,1,1,1,2-tetrakis(p-nitrophenyl)- (8CI)
• CAS No: 7497-23-6
• MF: C₂₆H₁₈N₄O₈
• MW: 514.44312620163
• CID: 581777
• PubChem ID: 346748
• Update Time: 2025-04-19

Ethane,1,1,1,2-tetrakis(p-nitrophenyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Ethane,1,1,1,2-tetrakis(p-nitrophenyl)- (8CI)
• 1-nitro-4-[2,2,2-tris(4-nitrophenyl)ethyl]benzene
• 1,1,1,2-Tetrakis-(4-nitro-phenyl)-aethan
• 1,1,1,2-tetrakis-(4-nitro-phenyl)-ethane
• AC1L85P1
• NSC405055
• NSC-405055
• DTXSID80323885
• 7497-23-6

• Inchi： 1S/C26H18N4O8/c31-27(32)22-9-1-18(2-10-22)17-26(19-3-11-23(12-4-19)28(33)34,20-5-13-24(14-6-20)29(35)36)21-7-15-25(16-8-21)30(37)38/h1-16H,17H2
• InChI Key： QFJAMLYCDFRFHV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 514.11254
• Monoisotopic Mass: 514.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.439
• Boiling Point: 667.1°C at 760 mmHg
• Flash Point: 299°C
• Refractive Index: 1.678
• PSA: 172.56
• LogP: 7.98930